Cas no 2229540-51-4 (2-(3-ethyloxetan-3-yl)ethanethioamide)
2-(3-ethyloxetan-3-yl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-ethyloxetan-3-yl)ethanethioamide
- EN300-1814824
- 2229540-51-4
-
- Inchi: 1S/C7H13NOS/c1-2-7(3-6(8)10)4-9-5-7/h2-5H2,1H3,(H2,8,10)
- InChI Key: YAMNXGLHZWWVDV-UHFFFAOYSA-N
- SMILES: S=C(CC1(CC)COC1)N
Computed Properties
- Exact Mass: 159.07178521g/mol
- Monoisotopic Mass: 159.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 67.3Ų
2-(3-ethyloxetan-3-yl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814824-0.05g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-0.1g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-0.25g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-0.5g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-1.0g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1814824-2.5g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-5.0g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1814824-10.0g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1814824-1g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1814824-5g |
2-(3-ethyloxetan-3-yl)ethanethioamide |
2229540-51-4 | 5g |
$2650.0 | 2023-09-19 |
2-(3-ethyloxetan-3-yl)ethanethioamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-(3-ethyloxetan-3-yl)ethanethioamide
Introduction to 2-(3-ethyloxetan-3-yl)ethanethioamide (CAS No. 2229540-51-4)
2-(3-ethyloxetan-3-yl)ethanethioamide, with the CAS number 2229540-51-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioamides, which are known for their diverse biological activities and therapeutic potential.
The structure of 2-(3-ethyloxetan-3-yl)ethanethioamide features a thioamide group (-CSNH2) attached to an ethyl-substituted oxetane ring. The oxetane ring, a four-membered cyclic ether, is a key structural element that imparts unique properties to the molecule. The presence of the thioamide group and the oxetane ring makes this compound a valuable candidate for exploring novel pharmacological effects and drug development.
Recent studies have highlighted the potential of 2-(3-ethyloxetan-3-yl)ethanethioamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-(3-ethyloxetan-3-yl)ethanethioamide has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound shows significant activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis. This finding opens up new avenues for the development of antiviral therapeutics targeting these viruses.
The pharmacokinetic properties of 2-(3-ethyloxetan-3-yl)ethanethioamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Preclinical studies in animal models have demonstrated that this compound is well-tolerated and does not exhibit significant toxicity at therapeutic doses. These findings are crucial for advancing its development as a potential therapeutic agent.
In terms of synthetic accessibility, 2-(3-ethyloxetan-3-yl)ethanethioamide can be synthesized using well-established methods in organic chemistry. The synthesis typically involves the reaction of 3-ethyl oxetane with an appropriate thioamido reagent, followed by purification steps to obtain the final product. The ease of synthesis and scalability make it an attractive candidate for large-scale production and commercialization.
The potential applications of 2-(3-ethyloxetan-3-yl)ethanethioamide extend beyond its anti-inflammatory and antiviral properties. Ongoing research is exploring its effects on other biological processes, such as neuroprotection and cancer cell proliferation. Preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. Additionally, it has shown promise in inhibiting the growth of certain cancer cell lines, suggesting its potential as an anticancer agent.
In conclusion, 2-(3-ethyloxetan-3-yl)ethanethioamide (CAS No. 2229540-51-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation and development as a therapeutic agent. Continued research into this compound is expected to yield important insights into its mechanisms of action and therapeutic potential, paving the way for new treatments for various diseases.
2229540-51-4 (2-(3-ethyloxetan-3-yl)ethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)